Cas no 1417566-33-6 (2-Chloro-1-(difluoromethoxy)-3-(trifluoromethyl)benzene)

• Product Name: 2-Chloro-1-(difluoromethoxy)-3-(trifluoromethyl)benzene
• CAS No: 1417566-33-6
• MF: C₈H₄ClF₅O
• MW: 246.561779022217
• CID: 4699102
• Update Time: 2023-08-15

2-Chloro-1-(difluoromethoxy)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(difluoromethoxy)-3-(trifluoromethyl)benzene
• 2-Chloro-1-(difluoromethoxy)-3-(trifluoromethyl)benzene

• Inchi： 1S/C8H4ClF5O/c9-6-4(8(12,13)14)2-1-3-5(6)15-7(10)11/h1-3,7H
• InChI Key： SHRSAMBEQCULJV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 9.2